Cas no 1846-67-9 (2-Heptynal)

2-Heptynal is an aliphatic alkyne-aldehyde compound with the molecular formula C₇H₁₀O. It features a terminal alkyne group and an aldehyde functional group, making it a versatile intermediate in organic synthesis. The compound is particularly valuable in the preparation of fine chemicals, pharmaceuticals, and specialty materials due to its reactive triple bond and carbonyl moiety. Its structure allows for selective transformations, including nucleophilic additions, coupling reactions, and cyclizations. 2-Heptynal is commonly used in research and industrial applications where precise functionalization is required. The compound should be handled under controlled conditions due to its reactivity and potential sensitivity to air and moisture.

2-Heptynal structure

Product Name:2-Heptynal

CAS No:1846-67-9

MF:C₇H₁₀O

MW:110.153702259064

CID:1378384

PubChem ID:549253

Update Time:2025-06-23

2-Heptynal Chemical and Physical Properties

Names and Identifiers

- hept-2-ynal
- 2-Heptynal
- Hept-2-yn-1-al
- SCHEMBL953772
- Butylpropiolaldehyd
- XWZLMLGAYCVWAU-UHFFFAOYSA-N
- DTXSID90338465
- 1846-67-9
- 2-Heptynal #
- Inchi： 1S/C7H10O/c1-2-3-4-5-6-7-8/h7H,2-4H2,1H3
- InChI Key： XWZLMLGAYCVWAU-UHFFFAOYSA-N
- SMILES： O=CC#CCCCC

Computed Properties

Exact Mass: 110.0732
Monoisotopic Mass: 110.073164938g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 8
Rotatable Bond Count: 2
Complexity: 113
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 17.1Å²

Experimental Properties

Density: 0.9023 (estimate)
Melting Point: -48.35°C (estimate)
Boiling Point: 196.47°C (estimate)
Refractive Index: 1.4171 (estimate)
PSA: 17.07

2-Heptynal Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
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